N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C18H13Cl2NO2/c1-23-17-9-12-5-3-2-4-11(12)8-14(17)18(22)21-13-6-7-15(19)16(20)10-13/h2-10H,1H3,(H,21,22)
• InChI Key: SMSBSALFCXGBFA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H13Cl2NO2
• Molecular Weight: 346.2 g/mol

Description

N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used to treat pain and inflammation. It was first synthesized in the 1960s and has since become one of the most commonly prescribed drugs in the world.

Mechanism of Action

Diclofenac works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in the regulation of inflammation, pain, and fever. By inhibiting COX enzymes, N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide reduces the production of prostaglandins, resulting in reduced inflammation, pain, and fever.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a number of biochemical and physiological effects. It reduces the production of prostaglandins, which are responsible for the regulation of inflammation, pain, and fever. In addition, N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide has been shown to have antioxidant properties, which may play a role in its therapeutic effects. Diclofenac has also been shown to affect the expression of genes involved in inflammation and cell growth, suggesting that it may have potential therapeutic effects in the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages for lab experiments. It is widely available and relatively inexpensive, making it an attractive option for researchers. In addition, its mechanism of action and biochemical effects have been extensively studied, making it a well-characterized drug. However, N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide also has some limitations for lab experiments. Its effects can be variable depending on the dose and route of administration, and it can have off-target effects that may complicate interpretation of results.

Future Directions

There are a number of future directions for research on N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide. One area of interest is the potential therapeutic effects of N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide in the treatment of cancer and other diseases. Another area of interest is the development of new formulations of N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide that can improve its efficacy and reduce side effects. In addition, there is ongoing research on the mechanisms underlying the anti-inflammatory and analgesic effects of N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide, which may lead to the development of new drugs with similar effects.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide involves the reaction of 2-naphthol with 3,4-dichloroaniline in the presence of phosphorus oxychloride and dimethylformamide. The resulting intermediate is then reacted with methoxyphenylacetic acid in the presence of sodium hydroxide to yield N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide. This synthesis method has been extensively studied and optimized, resulting in high yields and purity of the final product.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It is commonly used to treat conditions such as arthritis, menstrual cramps, and postoperative pain. In addition, N-(3,4-dichlorophenyl)-3-methoxy-2-naphthamide has been shown to have potential therapeutic effects in the treatment of cancer, Alzheimer's disease, and other neurological disorders. Its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which play a key role in the production of prostaglandins, has been the focus of much research.